Dimethylamine (~2.0 M in THF)

• CAS No.: 124-40-3
• Product Name: Dimethylamine (~2.0 M in THF)
• Molecular Formula: (CH3)2NH; C2H7N; (CH3)2NH; C2H7N
• Molecular Weight: 45.08 g/mol
• IUPAC Name: N-methylmethanamine
• Standard InChI: InChI=1S/C2H7N/c1-3-2/h3H,1-2H3
• Standard InChIKey: ROSDSFDQCJNGOL-UHFFFAOYSA-N
• Impurities: Typical commercial specifications.; Table: Specifications for Anhydrous Dimethylamine [Table#2479]; ; Typical commercial specifications.; Table: Specifications for Aqueous Methylamine Solutions, Wt% [Table#2480]
• SMILES: CNC
• Canonical SMILES: CNC
• Boiling Point: 45.3 °F at 760 mm Hg (NTP, 1992); 6.8 °C; 7.3 °C; 7.0 °C; 51 °C; 44°F
• Colorform: Colorless gas
• Density: 0.671 at 44.4 °F (USCG, 1999); 0.6804 g/cu cm at 0 °C; Relative density (water = 1): 0.7; Relative density (water = 1): 0.9; 0.67 (liquid at 44°F); 0.67 (Liquid at 44°F); 1.56(relative gas density)
• Flash Point: 20 °F (USCG, 1999); -6.69 °C (19.96 °F) - closed cup; 20 °F (Closed cup); Flammable gas; -18 °C; 20°F; NA (Gas) 20°F (Liquid)
• Melting Point: -135 °F (NTP, 1992); -92.2 °C; -93 °C; -92.2°C; -37 °C; -134°F
• Physical Description: Dimethylamine, anhydrous appears as a colorless gas smelling of fish at low concentrations and of ammonia at higher concentrations. Shipped as a liquid under its vapor pressure. Contact with the unconfined liquid can cause frostbite by evaporative cooling and chemical type burns. Density of liquid 5.5 lb / gal. The gas, which is corrosive, dissolves readily in water to form flammable corrosive solutions. The gas is heavier than air and can asphyxiate by the displacement of air. Gas is easily ignited and produces toxic oxides of nitrogen when burned. Long-term inhalation of low concentrations or short-term inhalation of low concentrations has adverse health effects. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Used to make other chemicals and as a solvent.; GasVapor, Liquid; Liquid; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.; SOLUTION IN WATER WITH PUNGENT ODOUR.; Colorless gas with an ammonia- or fish-like odor.; Colorless gas with an ammonia- or fish-like odor. [Note: A liquid below 44°F. Shipped as a liquefied compressed gas.]
• Description: Dimethylamine, anhydrous appears as a colorless gas smelling of fish at low concentrations and of ammonia at higher concentrations. Shipped as a liquid under its vapor pressure. Contact with the unconfined liquid can cause frostbite by evaporative cooling and chemical type burns. Density of liquid 5.5 lb / gal. The gas, which is corrosive, dissolves readily in water to form flammable corrosive solutions. The gas is heavier than air and can asphyxiate by the displacement of air. Gas is easily ignited and produces toxic oxides of nitrogen when burned. Long-term inhalation of low concentrations or short-term inhalation of low concentrations has adverse health effects. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Used to make other chemicals and as a solvent.; Dimethylamine, also known as DMA or HNME2, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Dimethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Dimethylamine has been detected in most biofluids, including urine, sweat, feces, and blood. Within the cell, dimethylamine is primarily located in the cytoplasm and mitochondria. Citalopram aldehyde and dimethylamine can be biosynthesized from citalopram through its interaction with the enzymes amine oxidase [flavin-containing] a and amine oxidase [flavin-containing] b. In humans, dimethylamine is involved in the citalopram action pathway and the citalopram metabolism pathway. Dimethylamine is a potentially toxic compound.; Dimethylamine is a secondary aliphatic amine where both N-substituents are methyl. It has a role as a metabolite. It is a secondary aliphatic amine and a member of methylamines. It is a conjugate base of a dimethylaminium.
• Related CAS: 21249-13-8 (sulfate); 23307-05-3 (sulfate[1:1]); 30781-73-8 (nitrate); 506-59-2 (hydrochloride)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 24 % at 140° F (NIOSH, 2016); In water, 163 g/100g water at 40 °C; Very soluble in water forming a very strong alkaline solution; Soluble in ethanol, ethyl ether; Solubilities in various solvents at 1 atm and 20 °C.[Table#2484]; ; 1630 mg/mL at 40 °C; Solubility in water, g/100ml: 354; (140°F): 24%
• Synonyms: dimethylamine; dimethylamine hydrochloride; dimethylamine monosulfate; dimethylamine nitrate; dimethylamine perchlorate; dimethylamine phosphate (3:1); dimethylamine sulfate; dimethylamine sulfate (1:1); dimethylamine, conjugate acid; dimethylammonium chloride; dimethylammonium formate
• Vapor Density: 1.6 (USCG, 1999) (Relative to Air); 1.6 (Air = 1); Relative vapor density (air = 1): 1.6; 1.56
• Vapor Pressure: 1388.03 mm Hg at 70 °F (USCG, 1999); 1.52e+03 mmHg; 1520 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 203; Vapor pressure, kPa at 20 °C: 26.3; 1.7 atm
• PubChem Compound: 674
• Last Modified: Nov 11 2021